Cas no 83684-74-6 (2-Carbamoyl-3-fluorobenzoic acid)

2-Carbamoyl-3-fluorobenzoic acid structure

83684-74-6 structure

Product Name:2-Carbamoyl-3-fluorobenzoic acid

CAS No:83684-74-6

Molecular Formula:C₈H₆NO₃F

Molecular Weight:183.13654

CID:1089155

PubChem ID:19593684

2-Carbamoyl-3-fluorobenzoic acid Properties

Names and Identifiers

- 2-Carbamoyl-3-fluorobenzoic acid
- fluorophthalamic acid
- DTXSID50598902
- 2-Carbamoyl-3-fluorobenzoicacid
- HRAQABLUEHTRHN-UHFFFAOYSA-N
- 3-fluorophthalamic acid
- 83684-74-6
- SCHEMBL7121048
- +Expand
- InChIKey： HRAQABLUEHTRHN-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H6FNO3/c9-5-3-1-2-4(8(12)13)6(5)7(10)11/h1-3H,(H2,10,11)(H,12,13)
- SMILES： FC1=CC=CC(C(O)=O)=C1C(N)=O

Computed Properties

Exact Mass: 183.03317122g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 183.03317122g/mol
Heavy Atom Count: 13
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 80.4Å²

2-Carbamoyl-3-fluorobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019096968-1g	2-Carbamoyl-3-fluorobenzoic acid	83684-74-6	95%	1g	$488.22	2023-08-31
Chemenu	CM153794-1g	2-carbamoyl-3-fluorobenzoic acid	83684-74-6	95%	1g	$549	2023-01-09
Crysdot LLC	CD12026669-1g	2-Carbamoyl-3-fluorobenzoic acid	83684-74-6	95+%	1g	$581
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1743362-1g	2-Carbamoyl-3-fluorobenzoic acid	83684-74-6	98%	1g	￥5029.00	2024-07-28

2-Carbamoyl-3-fluorobenzoic acid Related Literature

1. Contents list

Polym. Chem., 2019,10, 3235-3240
2. Competitive or sequential reaction of an electrophilic terminal phosphinidene metal(0) complex with allyl halides? [2+1]-cycloaddition vs. C–X bond insertion†

Arif Ali Khan,Philip Junker,Gregor Schnakenburg,Arturo Espinosa Ferao,Rainer Streubel Chem. Commun., 2019,55, 9987-9990
3. Dietary nucleotides supplementation during the suckling period improves the antioxidative ability of neonates with intrauterine growth retardation when using a pig model†

RSC Adv., 2018,8, 16152-16160
4. Segmental dynamics, morphology and thermomechanical properties of electrospun poly(ε-caprolactone) nanofibers in the presence of an interacting filler†

Fernando G. Souza, Jr. RSC Adv., 2016,6, 21376-21386
5. Kinetics and thermodynamics of metal binding to the N-terminus of a human copper transporter, hCTR1†

Hongyan Li,Xinghao Wang,Qiong Liu,Jiazuan Ni,Hongzhe Sun Chem. Commun., 2013,49, 9134-9136
6. First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†

Lulu Liu,Jun Jiang,Xiaoyi Liu,Guoping Liu,Dan Wang,Lijuan Chen,Junwei Zhao Inorg. Chem. Front., 2020,7, 4640-4651
7. Organic chemistry

J. Chem. Soc., Abstr., 1915,108, i365-i471
8. Intracellular cleavable poly(2-dimethylaminoethyl methacrylate) functionalized mesoporous silica nanoparticles for efficient siRNA delivery in vitro and in vivo†

Daoshu Lin,Qiang Cheng,Qian Jiang,Yuanyu Huang,Zheng Yang,Shangcong Han,Yuning Zhao,Shutao Guo,Zicai Liang,Anjie Dong Nanoscale, 2013,5, 4291-4301
9. Simple dissymmetrical and asymmetrical Tröger's bases: photophysical and structural characterization†

New J. Chem., 2020,44, 10973-10981
10. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707

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